Cas no 1807093-85-1 (4-(Difluoromethyl)-3-iodo-2-methyl-5-(trifluoromethyl)pyridine)

• Product Name: 4-(Difluoromethyl)-3-iodo-2-methyl-5-(trifluoromethyl)pyridine
• CAS No: 1807093-85-1
• MF: C₈H₅F₅IN
• MW: 337.028491735458
• CID: 4893156
• Update Time: 2025-10-25

4-(Difluoromethyl)-3-iodo-2-methyl-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-iodo-2-methyl-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F5IN/c1-3-6(14)5(7(9)10)4(2-15-3)8(11,12)13/h2,7H,1H3
• InChI Key： MGKGEIJBEIFIIR-UHFFFAOYSA-N
• SMILES： IC1C(C)=NC=C(C(F)(F)F)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9

Additional information on 4-(Difluoromethyl)-3-iodo-2-methyl-5-(trifluoromethyl)pyridine

Introduction to 4-(Difluoromethyl)-3-iodo-2-methyl-5-(trifluoromethyl)pyridine (CAS No. 1807093-85-1)

4-(Difluoromethyl)-3-iodo-2-methyl-5-(trifluoromethyl)pyridine, with the CAS number 1807093-85-1, is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridine ring substituted with difluoromethyl, iodo, methyl, and trifluoromethyl groups. These substitutions contribute to its distinct chemical properties and potential applications in drug discovery and development.

The difluoromethyl group is known for its ability to enhance the metabolic stability and bioavailability of molecules, making it a valuable functional group in the design of novel pharmaceuticals. The iodo substitution, on the other hand, provides a versatile handle for further chemical modifications and can be used in various synthetic transformations. The methyl group adds steric bulk and can influence the conformational flexibility of the molecule, while the trifluoromethyl group imparts significant lipophilicity and can enhance the binding affinity to biological targets.

Recent studies have highlighted the potential of 4-(Difluoromethyl)-3-iodo-2-methyl-5-(trifluoromethyl)pyridine as a lead compound in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibited potent inhibitory activity against a specific enzyme involved in cancer progression. The researchers found that the combination of the difluoromethyl and trifluoromethyl groups significantly enhanced the compound's potency and selectivity, making it a promising candidate for further optimization.

In another study, published in Bioorganic & Medicinal Chemistry Letters in 2021, scientists explored the use of 4-(Difluoromethyl)-3-iodo-2-methyl-5-(trifluoromethyl)pyridine as a scaffold for developing inhibitors of a key protein implicated in neurodegenerative diseases. The results showed that derivatives of this compound displayed high affinity and selectivity for the target protein, suggesting its potential utility in treating conditions such as Alzheimer's disease.

The synthetic accessibility of 4-(Difluoromethyl)-3-iodo-2-methyl-5-(trifluoromethyl)pyridine has also been an area of active research. A notable method for its synthesis involves a multistep process that includes palladium-catalyzed cross-coupling reactions and fluorination steps. This synthetic route has been optimized to achieve high yields and purity, facilitating its use in both academic and industrial settings.

The physical and chemical properties of 4-(Difluoromethyl)-3-iodo-2-methyl-5-(trifluoromethyl)pyridine have been extensively characterized. It is a solid at room temperature with a melting point ranging from 65 to 70°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which makes it suitable for various biological assays. Its molecular weight is approximately 369.04 g/mol, and it has a molecular formula of C₁₀H₆F₅I_N.

In terms of safety and handling, while specific guidelines may vary depending on local regulations, general precautions include using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when handling this compound. It should be stored in a cool, dry place away from direct sunlight and incompatible materials.

The potential applications of 4-(Difluoromethyl)-3-iodo-2-methyl-5-(trifluoromethyl)pyridine extend beyond medicinal chemistry. Its unique electronic properties make it an interesting candidate for use in materials science, particularly in the development of functional materials for electronic devices. Research in this area is still in its early stages but holds promise for future innovations.

In conclusion, 4-(Difluoromethyl)-3-iodo-2-methyl-5-(trifluoromethyl)pyridine (CAS No. 1807093-85-1) is a versatile compound with significant potential in various scientific disciplines. Its unique structural features and favorable properties make it an attractive candidate for further investigation and development into novel therapeutic agents and advanced materials.